Cas no 600725-75-5 (1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one)

1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one structure
600725-75-5 structure
Product Name:1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
CAS No:600725-75-5
MF:C15H16N2O
MW:240.300343513489
CID:2834575
PubChem ID:71374293
Update Time:2025-04-21

1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 600725-75-5
    • DTXSID00797084
    • 1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
    • SCHEMBL15135178
    • Inchi: 1S/C15H16N2O/c1-2-3-7-11-17-12-10-16-14(15(17)18)13-8-5-4-6-9-13/h2,4-6,8-10,12H,1,3,7,11H2
    • InChI Key: YVUPGFUAGYEMOE-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=NC=CN1CCCC=C

Computed Properties

  • Exact Mass: 240.126263138Da
  • Monoisotopic Mass: 240.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.7Ų

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